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Introduction

Complexometric titration with Ethylenediaminetetraacetic acid (EDTA) is a widely used
analytical technique for the quantitative determination of metal ions, such as calcium (Caz*).
This method relies on the formation of a stable, water-soluble complex between the metal ion
and the chelating agent, EDTA. The endpoint of the titration is detected using a metallochromic
indicator, which changes color when it is displaced from the metal ion by EDTA.

Calmagite is an excellent indicator for the EDTA titration of calcium and magnesium.[1][2] In an
alkaline environment (pH 10), Calmagite forms a wine-red complex with calcium ions.[3][4] As
EDTA is added, it preferentially binds to the calcium ions due to the formation of a more stable
complex.[5][6] At the equivalence point, when all the calcium ions have been complexed by
EDTA, the indicator is released in its free form, resulting in a sharp color change from wine-red
to sky blue, signaling the end of the titration.[3][7][8] This method is highly effective for
applications such as determining water hardness and analyzing calcium content in various
samples, including pharmaceuticals.[3][8]

Principle of Titration

The titration is based on the following chemical reactions:
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» Formation of the Calcium-Indicator Complex: In a solution buffered to approximately pH 10,
Calmagite (HIn2—, blue) reacts with calcium ions (Ca?*) to form a wine-red complex (Caln™).
[3][5] Caz* + HInZz~ (blue) — Caln~ (wine-red) + H*

« Titration with EDTA: EDTA (represented as HY3~ at pH 10) is added as the titrant. EDTA
forms a more stable complex with Ca2* (CaY2~) than the Calmagite indicator does.[5]
Consequently, EDTA sequentially displaces the Calmagite from the Caln~ complex. Caln~
(wine-red) + HY3~ — CaY?~ (colorless) + HIn2~ (blue)

The overall reaction is the complexation of calcium ions by EDTA.[7] Ca?* + HY3~ — CaY?™ +
H+

The endpoint is reached when all the Ca?* has been complexed by EDTA, causing the solution
to turn from wine-red to blue due to the presence of the free indicator (HIn2~).[3] To ensure a
sharp endpoint, the pH must be maintained around 10, which is typically achieved using an
ammonia-ammonium chloride buffer.[3][9]
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Caption: Principle of EDTA titration of Calcium with Calmagite indicator.

Experimental Protocols

3.1. Reagent and Solution Preparation
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Reagent/Solution

Preparation Protocol

0.01 M EDTA Solution

1. Dry approximately 2 g of the disodium salt
dihydrate of EDTA (NazH2Y-2H20) at 80°C for 1
hour.[10] 2. Accurately weigh about 1.9 g of the
dried EDTA.[10] 3. Dissolve in 500 mL of
deionized water in a 1 L volumetric flask.[7] 4.
Add 0.05 g of MgClz:-6H20 to sharpen the
endpoint.[7] 5. Dilute to the 1 L mark with
deionized water and mix thoroughly. Store in a

polyethylene bottle.[11]

Standard Calcium Solution (approx. 0.01 M)

1. Dry primary standard calcium carbonate
(CaCO0s) at 110-150°C for at least 1 hour and
cool in a desiccator.[7][11] 2. Accurately weigh
approximately 0.25 g of dried CaCOs into a 250
mL volumetric flask.[11] 3. Carefully add 6 M
HCI dropwise until the CaCOs is completely
dissolved (approx. 5-8 mL).[7][11] 4. Gently boll
for a few minutes to expel CO2.[7] 5. Cool and
dilute to the 250 mL mark with deionized water.

Mix well.

Ammonia-Ammonium Chloride Buffer (pH 10)

1. Dissolve 64 g of ammonium chloride (NH4Cl)
in 200 mL of deionized water.[12] 2. Add 570 mL
of concentrated ammonia (NHs).[12] 3. Dilute to

1 L with deionized water.

Calmagite Indicator Solution (0.05% w/v)

1. Dissolve 0.05 g of Calmagite in 100 mL of
deionized water.[13][14] 2. Store in a dark,
polyethylene bottle. The solution is stable for at

least 12 months under these conditions.[14]

3.2. Standardization of EDTA Solution

It is crucial to standardize the prepared EDTA solution to determine its exact molarity.

o Pipette a 10.00 mL aliquot of the standard calcium solution into a 250 mL Erlenmeyer flask.

[7]
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o Add approximately 15 mL of the pH 10 ammonia-ammonium chloride buffer.[7]
e Add enough deionized water to bring the total volume to about 75-100 mL.[7]

e Add 5-10 drops of the Calmagite indicator solution. The solution should turn a distinct wine-
red color.[4][7]

« Titrate with the prepared EDTA solution from a burette with constant swirling.

e The endpoint is reached when the color changes sharply from wine-red to sky blue.[7]
» Repeat the titration at least three times to obtain reproducible results (within £1%).[7]
o Calculate the molarity of the EDTA solution using the average volume of titrant used.
3.3. Titration of Calcium in an Unknown Sample

o Prepare the unknown sample by dissolving it in a suitable solvent. If the sample is solid, it
may require digestion with an acid (e.g., HCI) similar to the preparation of the standard
calcium solution.[4]

o Pipette a known volume of the unknown sample solution into a 250 mL Erlenmeyer flask.
e Add 15 mL of the pH 10 ammonia-ammonium chloride buffer.[7]

e Add deionized water to reach a volume of 75-100 mL.[7]

e Add 5-10 drops of Calmagite indicator. The solution should turn wine-red.[4][7]

« Titrate with the standardized EDTA solution until the color changes from wine-red to sky blue.

[7]
e Record the volume of EDTA used.

o Perform at least three replicate titrations.

Data Presentation

4.1. Standardization of EDTA Solution
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Volume of . . Volume of
. Initial Burette Final Burette
Trial Standard Caz* ) ] EDTA Used
. Reading (mL) Reading (mL)
Solution (mL) (mL)
1 10.00
2 10.00
3 10.00

Average

Calculation of EDTA Molarity: Molarity of EDTA (M_EDTA) = (M_CaCOs x V_CaCOs) /V_EDTA
Where:

e M_CaCOs = Molarity of the standard calcium carbonate solution

e V_CaCOs = Volume of the standard calcium carbonate solution used

o V_EDTA = Average volume of EDTA solution used

4.2. Analysis of Unknown Calcium Sample

Volume of
Volume of . . .
] Initial Burette Final Burette Standardized
Trial Unknown ] .
Reading (mL) Reading (mL) EDTA Used
Sample (mL)
(mL)
1
2
3
Average

Calculation of Calcium Concentration in Unknown Sample: Moles of Ca?* = M_EDTA x
V_EDTA
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Concentration of Ca?* (M) = Moles of Ca2* / V_sample

Concentration of Ca?* (mg/L or ppm) = Molarity of Ca2* x Molar Mass of Ca (40.08 g/mol ) x
1000 mg/g

Experimental Workflow

© 2025 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1619490?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Reagent Preparation
(EDTA, Buffer, Indicator, Standard Ca2*)

[Standardize EDTA Solutiora

i
EDTA Stand'fardization

[Pipette Standard Ca2* Solution)

\4
Add Buffer and Indicator
(Wine-Red Color)

\

Titrate with EDTA to
Sky Blue Endpoint

Y

Gepeat 3x & Calculate M_EDTA)
T

El'itrate Unknown Sample) Grepare Unknown Samplej

|
Sampl%AnalysisA/
G’ipette Unknown Sample

Y

Add Buffer and Indicator
(Wine-Red Color)

\4
[I’ itrate with Standardized EDTAj

to Sky Blue Endpoint

Calculate Results

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/product/b1619490?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1619490?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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essential and advanced chemicals, empowering Ontario, CA 91761, United States
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